Cas no 1805255-65-5 (2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805255-65-5
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4892084
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-8(11)6-7(18)4(9(12,13)14)1-3(15-6)2-5(16)17/h1,8,18H,2H2,(H,16,17)
• InChI Key： QZRPNVZJYTYKON-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=NC(C(F)F)=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid

2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid, identified by the CAS number 1805255-65-5, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years. Its structure, comprising a pyridine ring substituted with difluoromethyl, hydroxy, and trifluoromethyl groups, along with an acetic acid moiety, contributes to its versatile chemical properties.

Recent research has highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced stability and bioavailability. The presence of multiple fluorine atoms in this molecule makes it a valuable candidate for exploring novel therapeutic agents. Studies have demonstrated that the compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid involves a multi-step process that requires precise control over reaction conditions to achieve high yields. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct the pyridine ring and its substituents. The introduction of fluorinated groups has been optimized using electrophilic fluorination techniques, ensuring the stability and purity of the final product.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors, which is crucial for its potential therapeutic applications. Preclinical studies have revealed its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its role in mitigating chronic diseases. Additionally, the compound's ability to cross the blood-brain barrier has raised interest in its potential use for treating central nervous system disorders.

The structural versatility of 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid allows for further modification to enhance its pharmacokinetic properties. Researchers are exploring strategies such as prodrug design and structural analogs to improve its solubility and bioavailability. These advancements are expected to pave the way for clinical trials in the near future.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetic acid represents a promising compound with diverse applications in the pharmaceutical industry. Its unique structure, coupled with its potent biological activities, positions it as a key player in the development of innovative therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for treating a wide range of diseases.